Cas no 2229390-48-9 (1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene)

• Product Name: 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene
• CAS No: 2229390-48-9
• MF: C₈H₆BrClFNO₂
• MW: 282.49414396286
• CID: 6030036
• PubChem ID: 165652215
• Update Time: 2025-07-17

1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene
• 2229390-48-9
• EN300-1920107

• Inchi： 1S/C8H6BrClFNO2/c9-6-1-2-7(10)8(11)5(6)3-4-12(13)14/h1-2H,3-4H2
• InChI Key： NPRWSKIJYJVIHB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CC[N+](=O)[O-])F)Cl

Computed Properties

• Exact Mass: 280.92545g/mol
• Monoisotopic Mass: 280.92545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene

Introduction to 1-Bromo-4-Chloro-3-Fluoro-2-(2-Nitroethyl)Benzene (CAS No. 2229390-48-9)

1-Bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene (CAS No. 2229390-48-9) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, chlorine, and fluorine substituents, along with a nitroethyl group attached to the benzene ring. These functional groups contribute to its diverse reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The bromine atom in 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene serves as an excellent leaving group, facilitating various substitution reactions. The presence of chlorine and fluorine atoms introduces additional complexity and versatility to the molecule, as these halogens can participate in a wide range of chemical transformations. The nitroethyl group, on the other hand, imparts electron-withdrawing properties and can be reduced to form amino derivatives, which are crucial in the development of pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene as a key intermediate in the synthesis of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in cancer progression. The bromine atom facilitates the formation of carbon-carbon bonds through cross-coupling reactions, while the nitro group can be selectively reduced to an amino group, which is essential for bioactivity.

In addition to its pharmaceutical applications, 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene has shown promise in materials science. A recent study in the Journal of Materials Chemistry explored its use as a building block for the synthesis of advanced polymers with tunable properties. The combination of halogen substituents and the nitro group allows for precise control over polymer architecture and functionality, making it suitable for applications such as drug delivery systems and electronic materials.

The synthesis of 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene typically involves a multi-step process that includes bromination, chlorination, fluorination, and nitration reactions. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physical properties of 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene are also noteworthy. It is a solid at room temperature with a melting point ranging from 50°C to 60°C. Its solubility in common organic solvents such as dichloromethane and acetone makes it easy to handle and process in laboratory settings. The compound is stable under normal storage conditions but should be protected from moisture and high temperatures to prevent degradation.

Safety considerations are an important aspect when working with 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks. The compound should be stored in tightly sealed containers away from incompatible substances such as strong acids or bases.

In conclusion, 1-bromo-4-chloro-3-fluoro-2-(2-nitroethyl)benzene (CAS No. 2229390-48-9) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the fields of pharmaceuticals, materials science, and chemical synthesis.